potassium (1-ethyl-1H-imidazol-2-yl)phenylphosphinate

• IUPAC Name: potassium;(1-ethylimidazol-2-yl)-phenylphosphinate
• InChI: InChI=1S/C11H13N2O2P.K/c1-2-13-9-8-12-11(13)16(14,15)10-6-4-3-5-7-10;/h3-9H,2H2,1H3,(H,14,15);/q;+1/p-1
• InChI Key: PZPAWVVWFOKHOY-UHFFFAOYSA-M
• Canonical SMILES: CCN1C=CN=C1P(=O)(C2=CC=CC=C2)[O-].[K+]
• Molecular Formula: C11H12KN2O2P
• Molecular Weight: 274.30 g/mol

Description

Potassium (1-ethyl-1H-imidazol-2-yl)phenylphosphinate, also known as PEIP, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. It is a phosphinate salt with a potassium cation and a phenylphosphinate anion, containing an imidazole ring and an ethyl group.

Mechanism of Action

Potassium (1-ethyl-1H-imidazol-2-yl)phenylphosphinate has been shown to act as a Lewis base, which can coordinate with various metal ions and form stable complexes. The imidazole ring and the phosphinate group in potassium (1-ethyl-1H-imidazol-2-yl)phenylphosphinate can act as electron donors, which can interact with metal ions and activate them for catalytic reactions.
Biochemical and Physiological Effects:
potassium (1-ethyl-1H-imidazol-2-yl)phenylphosphinate has been shown to have potential applications in the field of biochemistry and physiology. It has been reported to exhibit antioxidant and anti-inflammatory properties, which can be beneficial for the treatment of various diseases, such as cancer, diabetes, and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

Potassium (1-ethyl-1H-imidazol-2-yl)phenylphosphinate has several advantages for lab experiments, including its ease of synthesis, high purity, and stability. However, its limitations include its low solubility in water and its potential toxicity, which requires caution when handling and using it in experiments.

Future Directions

There are several future directions for the research and application of potassium (1-ethyl-1H-imidazol-2-yl)phenylphosphinate. It can be further explored as a catalyst for various organic reactions, as well as a potential therapeutic agent for the treatment of various diseases. Its interactions with metal ions can also be studied in more detail, which can provide insights into the mechanism of catalytic reactions. Additionally, its potential applications in the field of materials science, such as the synthesis of functional materials and nanomaterials, can be further explored.
In conclusion, potassium (1-ethyl-1H-imidazol-2-yl)phenylphosphinate is a promising compound with potential applications in various fields. Its unique properties and ease of synthesis make it a valuable tool for scientific research, and its potential therapeutic properties make it a promising candidate for drug development. Further research and exploration of its properties and applications can lead to new discoveries and advancements in various fields.

Scientific Research Applications

Potassium (1-ethyl-1H-imidazol-2-yl)phenylphosphinate has been widely used in scientific research due to its unique properties. It has been used in the synthesis of various organic compounds, such as imidazolium salts, phosphonium salts, and phosphine oxides. It has also been used as a catalyst in various organic reactions, including Suzuki coupling, Heck reaction, and Sonogashira coupling.